Cas no 5850-35-1 (Acid Blue 29 C.I. 20460)

• Product Name: Acid Blue 29 C.I. 20460
• CAS No: 5850-35-1
• MF: C₂₂H₁₄N₆Na₂O₉S₂
• MW: 616.490903377533
• CID: 367499
• PubChem ID: 135436776
• Update Time: 2025-11-02

Acid Blue 29 C.I. 20460 Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3-[2-(3-nitrophenyl)diazenyl]-6-(2-phenyldiazenyl)-,sodium salt (1:2)
• 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3-[2-(3-nitrophenyl)diazenyl]-6-(2-phenyldiaz...
• ACID BLUE 29
• Acid Bule 29
• C.I. Acid Blue 29,disodium salt
• Einecs 227-449-7
• sodium 4-amino-5-hydroxy-3-((E)-(3-nitrophenyl)diazenyl)-6-((E)-phenyldiazenyl)naphthalene-2,7-disulfonate
• 5850-35-1
• C.I. 20460
• Mordant Blue 82
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3-[(3-nitrophenyl)azo]-6-(phenylazo)-, disodium salt
• disodium;4-amino-5-hydroxy-3-[(3-nitrophenyl)diazenyl]-6-phenyldiazenylnaphthalene-2,7-disulfonate
• NS00047125
• Disodium 4-amino-5-hydroxy-3-((3-nitrophenyl)azo)-6-(phenylazo)naphthalene-2,7-disulphonate
• SCHEMBL1486029
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3-(2-(3-nitrophenyl)diazenyl)-6-(2-phenyldiazenyl)-, sodium salt (1:2)
• MFCD00009960
• DTXSID20889490
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3-((3-nitrophenyl)azo)-6-(phenylazo)-, disodium salt
• SCHEMBL2866125
• disodium 4-amino-3-[2-(3-nitrophenyl)hydrazin-1-ylidene]-5-oxo-6-[(1E)-2-phenyldiazen-1-yl]naphthalene-2,7-disulfonate
• DTXCID901028743
• Acid Blue 29 C.I. 20460

• Inchi： 1S/C22H16N6O9S2.2Na/c23-19-18-12(10-17(39(35,36)37)21(22(18)29)27-24-13-5-2-1-3-6-13)9-16(38(32,33)34)20(19)26-25-14-7-4-8-15(11-14)28(30)31;;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b26-25+,27-24+;;
• InChI Key： QCWPZYSLMIXIHM-DROYEMJCSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)N)/N=N/C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 616.00600
• Monoisotopic Mass: 616.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• Topological Polar Surface Area: 250

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 134.1±23.2 °C
• PSA: 272.67000
• LogP: 7.94080

Acid Blue 29 C.I. 20460 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃